Cas no 1227583-18-7 (3,6-Di(pyridin-3-yl)picolinaldehyde)

• Product Name: 3,6-Di(pyridin-3-yl)picolinaldehyde
• CAS No: 1227583-18-7
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4801896
• Update Time: 2023-08-17

3,6-Di(pyridin-3-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-di(pyridin-3-yl)picolinaldehyde
• 3,6-Di(pyridin-3-yl)picolinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-16-14(12-3-1-7-17-9-12)5-6-15(19-16)13-4-2-8-18-10-13/h1-11H
• InChI Key： MFTBTCWQPVDGPX-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CC(C2C=NC=CC=2)=N1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 261.09
• Monoisotopic Mass: 261.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.7